Cas no 999-61-1 (2-Hydroxypropyl acrylate)

2-Hydroxypropyl acrylate (HPA) is a monofunctional acrylate monomer featuring both a hydroxyl group and an acrylate double bond. This dual functionality enables its use as a reactive diluent or crosslinking agent in UV-curable coatings, adhesives, and inks. The hydroxyl group enhances adhesion to polar substrates and allows for further chemical modifications, such as esterification or urethane formation. HPA exhibits low volatility and good compatibility with other acrylates, contributing to improved film flexibility and durability. Its ability to copolymerize with other monomers makes it valuable in formulating high-performance resins with tailored properties, including enhanced hardness, chemical resistance, and weatherability. Suitable for industrial applications requiring precise reactivity and stability.
2-Hydroxypropyl acrylate structure
2-Hydroxypropyl acrylate structure
Product Name:2-Hydroxypropyl acrylate
CAS No:999-61-1
MF:C6H10O3
MW:130.141802310944
MDL:MFCD00021900
CID:804984
PubChem ID:61249
Update Time:2025-06-07

2-Hydroxypropyl acrylate Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxypropyl acrylate
    • 2-HYDROXYPROPYL ACRYLATE HPA
    • 2-Propenoic acid,2-hydroxypropyl ester
    • 1,2-propanediol 1-acrylate
    • acrylic acid 2-hydroxypropyl ester
    • beta-hydroxypropyl acrylate
    • 2HPA
    • Bisomer HPA
    • HOP-A
    • HPA
    • Kayarad HPA
    • Light Ester HOP-A
    • 2-propenoic acid 2-hydroxypropyl ester
    • 2-hydroxypropylacrylate
    • MDL: MFCD00021900
    • Inchi: 1S/C6H10O3/c1-3-6(8)9-4-5(2)7/h3,5,7H,1,4H2,2H3
    • InChI Key: GWZMWHWAWHPNHN-UHFFFAOYSA-N
    • SMILES: CC(COC(C=C)=O)O

Computed Properties

  • Exact Mass: 130.06300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 1.06 g/cm3
  • Boiling Point: 225 ºC
  • Flash Point: 79.9±15.4 ºC,
  • Refractive Index: 1.4315 (estimate)
  • Solubility: Dissolution (91 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 0.09640

2-Hydroxypropyl acrylate Security Information

2-Hydroxypropyl acrylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-PS292-100ml
2-Hydroxypropyl acrylate
999-61-1 >80.0%(GC),200-650ppm MEHQ
100ml
¥50.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-PS292-500ml
2-Hydroxypropyl acrylate
999-61-1 >80.0%(GC),200-650ppm MEHQ
500ml
¥210.0 2022-02-28
TRC
H999940-50mg
2-Hydroxypropyl Acrylate
999-61-1
50mg
$ 58.00 2023-09-07
TRC
H999940-250mg
2-Hydroxypropyl Acrylate
999-61-1
250mg
$ 283.00 2023-09-07
TRC
H999940-1g
2-Hydroxypropyl Acrylate
999-61-1
1g
$ 960.00 2023-09-07
Apollo Scientific
OR919495-1g
2-Hydroxypropyl acrylate
999-61-1 95%
1g
£275.00 2023-04-22
abcr
AB123130-200 g
2-Hydroxypropyl acrylate, 95% (sum of isomers, contains ~ 25% of 1-Methyl-2-hydroxypropyl acrylate; .
999-61-1 95%
200g
€82.50 2023-06-24
abcr
AB123130-400 g
2-Hydroxypropyl acrylate, 95% (sum of isomers, contains ~ 25% of 1-Methyl-2-hydroxypropyl acrylate; .
999-61-1 95%
400g
€112.50 2023-06-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H828205-25ml
2-Hydroxypropyl acrylate
999-61-1 CP,200-650ppm MEHQ
25ml
¥30.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H828205-100ml
2-Hydroxypropyl acrylate
999-61-1 CP,200-650ppm MEHQ
100ml
¥51.00 2022-01-10
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